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Compound of Interest

Compound Name: Dixylyl disulphide

Cat. No.: B1683433 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides crucial procedural guidance for the use of

Personal Protective Equipment (PPE) when working with Dixylyl disulfide, along with

operational and disposal plans.

Chemical Identification:

Name: Dixylyl disulfide

Synonyms: Disulfide, bis(2,4-dimethylphenyl); 1,2-bis(2,4-dimethylphenyl) disulfide

CAS Numbers: 13616-83-6 and 27080-90-6 (These may represent different isomers;

however, the handling precautions should be considered the same unless specific

information for an isomer indicates otherwise.)[1][2][3]

Hazard Identification
While a specific, comprehensive safety data sheet for Dixylyl disulfide is not readily available,

data from analogous aromatic disulfide compounds indicate potential hazards. These include

being harmful if swallowed and potentially causing skin and eye irritation. Similar compounds

can be toxic to aquatic life.[4] Therefore, a conservative approach to PPE is essential to

minimize exposure.
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A multi-layered approach to PPE is recommended to ensure comprehensive protection. This

includes protection for the hands, body, eyes, and respiratory system.

Hand Protection: Chemical-Resistant Gloves
Selection of the appropriate glove material is critical to prevent skin contact. For aromatic sulfur

compounds, gloves with high chemical resistance are required. Given the lack of specific

breakthrough data for Dixylyl disulfide, a combination of glove types is recommended for

extended handling.

Recommended Glove Types and Breakthrough Times (Estimated based on similar aromatic

compounds)

Glove Material
Breakthrough Time
(hours)

Rating Notes

Viton™ > 8 Excellent
Recommended for

prolonged contact.

Butyl Rubber > 4 Good

Offers good

resistance to a wide

range of chemicals.

Nitrile Rubber 1 - 4 Fair

Suitable for splash

protection and short-

duration tasks. Should

be changed

immediately upon

contamination.

Neoprene < 1 Not Recommended

Provides minimal

protection against

aromatic compounds.

Important Considerations:

The provided breakthrough times are estimates for aromatic compounds and should be used

as a guideline only.[5]
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Always inspect gloves for any signs of degradation (swelling, discoloration, or tearing) before

and during use.

For tasks with a high risk of splashing or prolonged contact, wearing two pairs of gloves

(double-gloving) is recommended, with the outer glove being a more resistant material like

Viton™ or Butyl Rubber.

Eye and Face Protection
To protect against splashes and potential vapors, appropriate eye and face protection is

mandatory.

Safety Goggles: Chemical splash goggles that meet ANSI Z87.1 standards should be worn

at all times when handling Dixylyl disulfide.

Face Shield: In addition to safety goggles, a face shield should be worn when there is a

significant risk of splashing, such as during transfers of large volumes or when heating the

substance.

Body Protection
To prevent contamination of personal clothing and skin, dedicated laboratory attire and

protective clothing are necessary.

Laboratory Coat: A flame-resistant lab coat is the minimum requirement.

Chemical-Resistant Apron or Suit: For procedures with a higher risk of splashing, a

chemical-resistant apron or a full chemical-resistant suit should be worn over the lab coat.

Respiratory Protection
Inhalation of vapors should be avoided. Engineering controls, such as a certified chemical fume

hood, are the primary means of protection. When engineering controls are not sufficient or

during emergency situations, respiratory protection is required.

Respirator Type: An air-purifying respirator (APR) equipped with organic vapor (OV)

cartridges is recommended.[6]
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Cartridge Type: Use NIOSH-approved organic vapor cartridges. A P100 particulate pre-filter

may be necessary if aerosols are generated.

Fit Testing: A qualitative or quantitative fit test must be performed for all users of tight-fitting

respirators to ensure a proper seal.

Cartridge Change Schedule: A cartridge change schedule should be established based on

the frequency and duration of use, and the concentration of the contaminant.

Operational Plan: Step-by-Step Guidance
A systematic approach to donning and doffing PPE is crucial to prevent cross-contamination

and exposure.
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Preparation

Donning Sequence

Wash and Dry Hands

Don Inner Gloves (Nitrile)

Don Lab Coat

Don Outer Gloves (Viton™/Butyl)

Don Respirator

Perform Respirator Seal Check

Don Safety Goggles

Don Face Shield (if needed)

Click to download full resolution via product page

Figure 1. Recommended sequence for donning Personal Protective Equipment.
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Doffing (Removing) PPE Workflow
The removal of PPE should be performed in a manner that minimizes the potential for

contamination.

Doffing Sequence

Final Steps

Remove Outer Gloves

Remove Face Shield

Remove Lab Coat

Remove Goggles

Remove Inner Gloves

Remove Respirator

Wash Hands Thoroughly

Click to download full resolution via product page
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Figure 2. Recommended sequence for doffing Personal Protective Equipment.

Disposal Plan
Proper disposal of contaminated materials is critical to prevent environmental contamination

and ensure the safety of others.

Collection and Storage of Waste
Contaminated PPE: All disposable PPE, including gloves, aprons, and respirator cartridges,

should be considered hazardous waste after use.

Waste Containers: Collect all solid and liquid waste containing Dixylyl disulfide in dedicated,

clearly labeled, and sealed containers. The containers must be made of a material

compatible with aromatic sulfur compounds.

Labeling: Label all waste containers with "Hazardous Waste," the chemical name "Dixylyl

disulfide," and the approximate concentration.[4]

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area away from incompatible materials.

Disposal Method
Licensed Disposal Facility: All waste contaminated with Dixylyl disulfide must be disposed of

through a licensed hazardous waste disposal facility.[4] Contact your institution's

Environmental Health and Safety (EHS) department for specific procedures and to arrange

for waste pickup.

In-lab Neutralization: In-lab treatment or neutralization of aromatic disulfide waste is not

recommended without explicit approval from your institution's safety office and should only

be performed by trained personnel with a validated procedure.[4] Improper neutralization can

create other hazardous byproducts.

Sink Disposal:Do not dispose of Dixylyl disulfide or any contaminated materials down the

sink.[4] This compound is expected to be toxic to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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